Cas no 1510379-54-0 (2-(1H-imidazol-5-yl)-3-methylbutanoic acid)

• Product Name: 2-(1H-imidazol-5-yl)-3-methylbutanoic acid
• CAS No: 1510379-54-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6387752
• PubChem ID: 82597685
• Update Time: 2025-10-07

2-(1H-imidazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-5-yl)-3-methylbutanoic acid
• 1510379-54-0
• EN300-1139269
• SCHEMBL21686619

• Inchi： 1S/C8H12N2O2/c1-5(2)7(8(11)12)6-3-9-4-10-6/h3-5,7H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： DXDXPPZCYPVHQY-UHFFFAOYSA-N
• SMILES： OC(C(C1=CN=CN1)C(C)C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-(1H-imidazol-5-yl)-3-methylbutanoic acid

Introduction to 2-(1H-imidazol-5-yl)-3-methylbutanoic acid (CAS No. 1510379-54-0)

2-(1H-imidazol-5-yl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1510379-54-0, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 1H-imidazol-5-yl moiety linked to a 3-methylbutanoic acid backbone, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The unique structural attributes of this compound make it a valuable scaffold for developing novel therapeutic agents.

The 1H-imidazol-5-yl group is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. This heterocyclic ring system is frequently incorporated into pharmaceuticals due to its stability and versatility in forming hydrogen bonds, which are crucial for molecular recognition. In contrast, the 3-methylbutanoic acid moiety contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further development.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such hybrid structures in drug design. The combination of the 1H-imidazol-5-yl group with the 3-methylbutanoic acid moiety creates a balanced pharmacophore that can be optimized for specific biological activities. Studies have demonstrated that this scaffold can be modified to enhance binding affinity and selectivity, making it a promising candidate for treating various diseases.

In the context of contemporary pharmaceutical research, 2-(1H-imidazol-5-yl)-3-methylbutanoic acid has been investigated for its potential role in modulating inflammatory pathways. The imidazole ring is known to interact with inflammatory mediators, suggesting that derivatives of this compound could serve as inhibitors of inflammatory cytokines or enzymes. Preliminary studies have shown that certain analogs exhibit anti-inflammatory properties in vitro, which could translate into therapeutic benefits in vivo.

The synthesis of 2-(1H-imidazol-5-yl)-3-methylbutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between imidazole derivatives and appropriate acetoacetic esters or ketones. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its biological activities.

From a biochemical perspective, the presence of both the 1H-imidazol-5-yl and carboxylic acid functionalities allows for diverse interactions with biological systems. The carboxylic acid group can participate in salt formation, enhancing solubility and bioavailability, while the imidazole ring can engage in coordination with metal ions or form hydrogen bonds with nucleophilic residues in proteins. These properties make this compound a versatile tool for investigating enzyme mechanisms and developing targeted therapies.

Current research is exploring the potential of 2-(1H-imidazol-5-yl)-3-methylbutanoic acid as a precursor for more complex drug candidates. By appending additional functional groups or integrating it into larger molecular frameworks, scientists aim to develop compounds with enhanced pharmacological profiles. For instance, modifications at the 3-methylbutanoic acid moiety could improve metabolic stability or alter pharmacokinetic properties, while substitutions on the imidazole ring could fine-tune binding interactions.

The role of computational tools in analyzing the structure-activity relationships (SAR) of this compound cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify promising derivatives based on their predicted binding affinities to target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to evaluate thousands of compounds rapidly.

In conclusion, 2-(1H-imidazol-5-yl)-3-methylbutanoic acid (CAS No. 1510379-54-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.